Cas no 6574-99-8 (3,4-Dichlorobenzonitrile)

• Product Name: 3,4-Dichlorobenzonitrile
• CAS No: 6574-99-8
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• MDL: MFCD00016379
• CID: 46855
• PubChem ID: 81051
• Update Time: 2025-10-28

3,4-Dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichlorobenzonitrile
• 3,4-Dichlorobenzonitrle
• 3,4-Dichlor-benzonitril
• 3,4-dichlorobenzenecarbonitrile
• 3,4-dichloro-benzonitrile
• 3,4-dichlorobenzylnitrile
• Benzonitrile,3,4-dichloro
• Benzonitrile, 3,4-dichloro-
• 3,4-dichloro benzonitrile
• 3.4-Dichlorobenzonitrile
• 3, 4-dichlorobenzonitrile
• KUWBYWUSERRVQP-UHFFFAOYSA-N
• PubChem3688
• STR01990
• SBB058997
• W-104789
• SY013672
• MFCD00016379
• AMY8716
• Z55928930
• SCHEMBL825866
• FT-0614232
• PS-3373
• E3NZ9X3XQZ
• A19027
• CS-W008272
• AC-15864
• DTXSID90215944
• 6574-99-8
• EINECS 229-494-8
• D3415
• EN300-16477
• UNII-E3NZ9X3XQZ
• AKOS001060496
• NS00006720
• EC 229-494-8
• 3,4-Dichlorobenzonitrile, 97%
• DTXCID20138435
• DB-024198

• MDL： MFCD00016379
• Inchi： 1S/C7H3Cl2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
• InChI Key： KUWBYWUSERRVQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C#N)=C1)Cl
• BRN： 2326352

Computed Properties

• Exact Mass: 170.96400
• Monoisotopic Mass: 170.964255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4000
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 235.5°C at 760 mmHg
• Flash Point: 95℃
• Refractive Index: 1.583
• PSA: 23.79000
• LogP: 2.86508

3,4-Dichlorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：N
• Storage Condition：Sealed in dry,Room Temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,4-Dichlorobenzonitrile

3,4-Dichlorobenzonitrile

3,4-Dichlorobenzonitrile (CAS No: 6574-99-8) is a chemical compound with the molecular formula C7H3Cl2N and a molecular weight of 161.01 g/mol. This compound is an aromatic nitrile derivative, characterized by the presence of two chlorine atoms at the 3 and 4 positions of the benzene ring and a nitrile group (-CN) at the para position relative to the chlorine atoms. The compound is a white crystalline solid with a melting point of approximately 105-107°C and a boiling point of 280°C at 760 mmHg.

The synthesis of 3,4-Dichlorobenzonitrile typically involves chlorination reactions on aromatic rings followed by nitrification or substitution reactions to introduce the nitrile group. One common method involves the chlorination of benzene using chlorine gas in the presence of a catalyst such as FeCl3, followed by further chlorination and subsequent substitution to introduce the nitrile group. Recent advancements in catalytic systems and green chemistry have led to more efficient and environmentally friendly synthesis methods for this compound.

3,4-Dichlorobenzonitrile finds applications in various fields, including organic synthesis, pharmaceuticals, and agrochemicals. Its structure makes it a valuable intermediate in the synthesis of more complex molecules due to its reactivity towards nucleophilic substitution and addition reactions. For instance, it can undergo nucleophilic aromatic substitution to form derivatives with various functional groups, which are useful in drug design and pesticide development.

In recent years, researchers have explored the use of 3,4-Dichlorobenzonitrile in the development of new pharmaceutical agents targeting specific biological pathways. Studies have shown that this compound exhibits potential anti-inflammatory and antimicrobial activities, making it a promising candidate for further drug development research.

The toxicological profile of 3,4-Dichlorobenzonitrile has also been a subject of recent investigations. Acute toxicity studies indicate that it has moderate toxicity when ingested or inhaled, while chronic exposure may lead to systemic effects depending on the dosage and duration. Regulatory agencies have established safety guidelines for handling this compound to minimize occupational exposure risks.

From an environmental perspective, 3,4-Dichlorobenzonitrile is relatively stable under normal conditions but can undergo degradation under specific environmental conditions such as UV light or microbial activity. Efforts are ongoing to develop biodegradation pathways for this compound to mitigate its environmental impact.

In conclusion, 3,4-Dichlorobenzonitrile (CAS No: 6574-99-8) is a versatile chemical compound with significant applications in organic synthesis and pharmaceutical development. Its unique structure and reactivity make it an important intermediate in various chemical processes. Continued research into its synthesis methods, biological activities, and environmental impact will undoubtedly expand its utility in diverse industrial applications.